Cas no 482297-79-0 (2-(2,5-Dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate)

• Product Name: 2-(2,5-Dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate
• CAS No: 482297-79-0
• MF: C₁₆H₁₄ClNO₅
• MW: 335.739063739777
• CID: 5892051
• PubChem ID: 2411025
• Update Time: 2025-07-19

2-(2,5-Dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 482297-79-0
• 2-(2,5-dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate
• AB00578802-02
• HMS2749B08
• EN300-26591613
• CHEMBL1304505
• AKOS033713550
• Z19819011
• MLS001005441
• Oprea1_301736
• SMR000378090
• 2-(2,5-Dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C16H14ClNO5/c1-21-10-5-6-14(22-2)12(8-10)13(19)9-23-16(20)11-4-3-7-18-15(11)17/h3-8H,9H2,1-2H3
• InChI Key： ONXNDWYJBOBRIM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OCC(C1C=C(C=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 335.0560502g/mol
• Monoisotopic Mass: 335.0560502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(2,5-Dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate

Introduction to 2-(2,5-Dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate (CAS No. 482297-79-0)

2-(2,5-Dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate, with the CAS number 482297-79-0, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmaceuticals. This compound is characterized by its unique structural features, which include a dimethoxyphenyl group and a chloropyridine moiety, making it a valuable candidate for both academic research and industrial applications.

The chemical structure of 2-(2,5-Dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate is composed of a central ester linkage connecting the dimethoxyphenyl and chloropyridine groups. The presence of these functional groups imparts specific chemical and physical properties to the compound, such as solubility, reactivity, and stability. These properties are crucial for understanding its behavior in different environments and for optimizing its use in various applications.

In the realm of medicinal chemistry, 2-(2,5-Dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have focused on its biological activities, particularly its interactions with specific enzymes and receptors. For instance, research has demonstrated that this compound exhibits significant inhibitory activity against certain kinases, which are key targets in the treatment of various diseases, including cancer and inflammatory disorders.

The pharmacological profile of 2-(2,5-Dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate has been extensively studied using both in vitro and in vivo models. In vitro assays have shown that it can effectively inhibit the activity of specific kinases at low micromolar concentrations. Furthermore, in vivo studies have revealed that this compound can be administered safely and effectively in animal models, demonstrating good bioavailability and minimal toxicity.

Beyond its potential as a therapeutic agent, 2-(2,5-Dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate has also been explored for its use in chemical synthesis. Its unique structural features make it an excellent starting material or intermediate for the synthesis of more complex molecules. Researchers have utilized this compound to develop novel synthetic routes and methodologies, contributing to the advancement of organic chemistry.

In the context of materials science, the physical properties of 2-(2,5-Dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate, such as its thermal stability and solubility characteristics, have been investigated. These properties are important for designing new materials with specific functionalities. For example, this compound can be used as a building block for the synthesis of polymers or other advanced materials with tailored properties.

The environmental impact of 2-(2,5-Dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate is another area of interest. Studies have been conducted to evaluate its biodegradability and potential environmental effects. Preliminary results suggest that this compound is relatively stable under environmental conditions but can be broken down by microbial activity over time. This information is crucial for assessing its safety and sustainability in industrial applications.

In conclusion, 2-(2,5-Dimethoxyphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate (CAS No. 482297-79-0) is a versatile compound with a wide range of potential applications in medicinal chemistry, chemical synthesis, and materials science. Ongoing research continues to uncover new insights into its properties and uses, highlighting its significance in both academic and industrial settings. As further studies are conducted, it is likely that this compound will play an increasingly important role in advancing our understanding of complex chemical systems and developing innovative solutions to pressing scientific challenges.